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Compound of Interest

Compound Name: 2,4-Bis(phenylsulfonyl)phenol

Cat. No.: B170072 Get Quote

An In-Depth Technical Guide to 2,4-Bis(phenylsulfonyl)phenol (DBSP)

Introduction
2,4-Bis(phenylsulfonyl)phenol, commonly identified by the acronym DBSP and CAS number

177325-75-6, is a specialized aromatic compound of significant interest in both industrial and

research settings.[1][2] Its molecular architecture, featuring a central phenol ring substituted

with two phenylsulfonyl groups, imparts a unique combination of thermal stability, reactivity, and

functionality. This guide offers a comprehensive technical overview of DBSP, designed for

researchers, chemists, and drug development professionals. We will delve into its molecular

structure, physicochemical properties, synthesis, and key applications, with a focus on the

scientific principles that underpin its utility.

Part 1: Molecular Profile and Physicochemical
Properties
Molecular Structure and Identity
The formal IUPAC name for this compound is 2,4-bis(benzenesulfonyl)phenol.[3] Its structure

consists of a hydroxyl group (-OH) and two phenylsulfonyl (-SO₂Ph) groups attached to a

benzene ring at the 1, 2, and 4 positions, respectively. The electron-withdrawing nature of the

two sulfonyl groups significantly increases the acidity of the phenolic proton compared to

phenol itself, a critical feature for its primary application.
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Molecular Formula: C₁₈H₁₄O₅S₂[4][5][6]

Molecular Weight: 374.43 g/mol [1][3][4][7]

CAS Number: 177325-75-6[2][4]

Common Synonyms: DBSP, Phenol, 2,4-bis(phenylsulfonyl)-
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1. Setup
Flask under N₂

Add Anhydrous DCM

2. Reagent Addition (0 °C)
Add AlCl₃

Add Phenol
Add Benzenesulfonyl Chloride

Cool

3. Reaction
Warm to RT
Stir 12-18h

Monitor by TLC

Stir

4. Quench
Pour into Ice/HCl

Precipitate Product

Reaction Complete

5. Isolation
Vacuum Filtration
Wash with H₂O

Isolate Solid

6. Purification
Recrystallize from Ethanol/H₂O

Crude Product

7. Validation
Dry Product

Measure MP, Run HPLC

Purified Crystals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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